Cas no 1693-44-3 (Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl-)

Cyclotetrasiloxane, 2,2,4,4,6,6-hexamethyl-8,8-diphenyl-, is a cyclic siloxane compound featuring a tetrameric silicon-oxygen backbone with methyl and phenyl substituents. Its structure imparts thermal stability, low volatility, and compatibility with silicone-based formulations. The presence of phenyl groups enhances refractive index and UV resistance, making it suitable for high-performance silicones in optical and electronic applications. The compound’s cyclic nature contributes to controlled reactivity, enabling precise polymerization or functionalization in specialty silicone synthesis. Its balanced hydrophobic and organophilic properties facilitate use in coatings, adhesives, and elastomers requiring tailored surface characteristics. The product is valued for its stability and versatility in advanced material science applications.
Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl- structure
1693-44-3 structure
Product Name:Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl-
CAS No:1693-44-3
MF:C18H28O4Si4
MW:420.754528999329
CID:182155
PubChem ID:74326
Update Time:2025-06-07

Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl-
    • 2,2,4,4,6,6-hexamethyl-8,8-diphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
    • 2,2,4,4,6,6-hexamethyl-8,8-diphenylcyclotetrasiloxane
    • 1,1,3,3,5,5-Hexamethyl-7,7-diphenylcyclotetrasiloxane
    • 2,2-Diphenyl-4,4,6,6,8,8-hexamethylcyclooctanetetrasiloxane
    • 2,2,4,4,6,6-Hexamethyl-8,8-diphenylcyclooctanetetrasiloxane
    • 2,2,4,4,6,6-hexamethyl-8,8-diphenyl-cyclotetrasiloxane
    • 2,2,4,4,6,6-Hexamethyl-8,8-diphenyl-[1,3,5,7,2,4,6,8]cyclotetrasiloxane
    • DTXSID60168690
    • EINECS 216-895-8
    • BOIFXPDTOHPTOD-UHFFFAOYSA-N
    • SCHEMBL526011
    • 1693-44-3
    • Cyclotetrasiloxane, 2,2,4,4,6,6-hexamethyl-8,8-diphenyl-
    • NS00045452
    • 2,2,4,4,6,6-Hexamethyl-8,8-diphenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
    • DTXCID1091181
    • Inchi: 1S/C18H28O4Si4/c1-23(2)19-24(3,4)21-26(22-25(5,6)20-23,17-13-9-7-10-14-17)18-15-11-8-12-16-18/h7-16H,1-6H3
    • InChI Key: BOIFXPDTOHPTOD-UHFFFAOYSA-N
    • SMILES: [Si]1(C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

  • Exact Mass: 420.10644
  • Monoisotopic Mass: 420.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9A^2

Experimental Properties

  • Density: 1.06
  • Boiling Point: 353.9°Cat760mmHg
  • Flash Point: 146°C
  • Refractive Index: 1.513
  • PSA: 36.92
  • LogP: 3.42840

Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H909965-500g
2,2,4,4,6,6-hexamethyl-8,8-diphenylcyclotetrasiloxane
1693-44-3 >99.0%
500g
2,034.00 2021-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H909966-500g
2,2,4,4,6,6-hexamethyl-8,8-diphenylcyclotetrasiloxane
1693-44-3 99.85%
500g
2,592.00 2021-05-17
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk